Cas no 1314677-15-0 (1-(2-chloro-3-methylphenyl)cyclobutan-1-amine)

• Product Name: 1-(2-chloro-3-methylphenyl)cyclobutan-1-amine
• CAS No: 1314677-15-0
• MF: C₁₁H₁₄ClN
• MW: 195.688561916351
• CID: 6372794
• PubChem ID: 117285883
• Update Time: 2025-06-08

1-(2-chloro-3-methylphenyl)cyclobutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2-chloro-3-methylphenyl)cyclobutan-1-amine
• EN300-1966928
• 1314677-15-0

• Inchi： 1S/C11H14ClN/c1-8-4-2-5-9(10(8)12)11(13)6-3-7-11/h2,4-5H,3,6-7,13H2,1H3
• InChI Key： OZYGTPAWBWJPIZ-UHFFFAOYSA-N
• SMILES： ClC1C(C)=CC=CC=1C1(CCC1)N

Computed Properties

• Exact Mass: 195.0814771g/mol
• Monoisotopic Mass: 195.0814771g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 26Ų

Additional information on 1-(2-chloro-3-methylphenyl)cyclobutan-1-amine

Introduction to 1-(2-chloro-3-methylphenyl)cyclobutan-1-amine (CAS No. 1314677-15-0)

1-(2-chloro-3-methylphenyl)cyclobutan-1-amine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1314677-15-0, features a unique structural framework that combines a cyclobutane ring with an aromatic phenyl group substituted with chloro and methyl groups. The presence of these functional groups makes it a promising candidate for further exploration in drug discovery and development.

The chemical structure of 1-(2-chloro-3-methylphenyl)cyclobutan-1-amine consists of a cyclobutane ring attached to a phenyl ring, which is further substituted at the 2-position with a chloro group and at the 3-position with a methyl group. This specific arrangement of substituents imparts unique electronic and steric properties to the molecule, which can be exploited for various pharmacological applications. The compound’s molecular formula is C₁₁H₁₄ClN, reflecting its composition and the presence of nitrogen as part of its amine functional group.

In recent years, there has been growing interest in cyclobutane-containing compounds due to their potential biological activity and structural diversity. The cyclobutane ring, being a saturated hydrocarbon with a cyclic structure, can introduce rigidity into the molecule, which may influence its interaction with biological targets. Additionally, the phenyl ring with chloro and methyl substituents can serve as a pharmacophore, contributing to the compound’s binding affinity and selectivity.

Current research in the field of medicinal chemistry has highlighted the importance of structural diversity in drug design. Compounds like 1-(2-chloro-3-methylphenyl)cyclobutan-1-amine are being explored for their potential to modulate various biological pathways. For instance, studies have suggested that such molecules may exhibit properties relevant to central nervous system (CNS) disorders, inflammatory diseases, and other therapeutic areas. The amine functional group in particular is known to be involved in numerous pharmacological interactions, making it a key feature for drug development.

The synthesis of 1-(2-chloro-3-methylphenyl)cyclobutan-1-amine involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of the chloro and methyl groups onto the phenyl ring typically involves halogenation and alkylation reactions, respectively. The subsequent attachment of the cyclobutane ring to the phenyl moiety often requires cyclization techniques or cross-coupling reactions. These synthetic strategies highlight the complexity involved in producing such specialized compounds and underscore the importance of advanced synthetic methodologies in pharmaceutical research.

One of the most compelling aspects of 1-(2-chloro-3-methylphenyl)cyclobutan-1-amine is its potential as a building block for more complex drug candidates. By modifying its structure or appending additional functional groups, researchers can generate libraries of derivatives with tailored biological activities. This approach is particularly valuable in high-throughput screening (HTS) campaigns, where large numbers of compounds are tested for their efficacy against specific targets.

The pharmacological profile of 1-(2-chloro-3-methylphenyl)cyclobutan-1-amine is still under investigation, but preliminary studies suggest that it may possess properties relevant to several therapeutic areas. For example, its structural features could make it a viable candidate for inhibiting enzymes or receptors involved in disease pathways. Additionally, the compound’s ability to cross the blood-brain barrier may make it useful in treating CNS disorders. These possibilities are being explored through both computational modeling and experimental validation.

In conclusion, 1-(2-chloro-3-methylphenyl)cyclobutan-1-amine (CAS No. 1314677-15-0) represents an intriguing compound with significant potential in pharmaceutical research. Its unique structural features, combined with its pharmacological relevance, make it a valuable asset for drug discovery efforts. As research continues to uncover new applications for this compound and its derivatives, it is likely to play an increasingly important role in developing novel therapeutic agents.